Cas no 184097-88-9 (3-(1H-Pyrazol-1-yl)aniline)

• Product Name: 3-(1H-Pyrazol-1-yl)aniline
• CAS No: 184097-88-9
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD08059554
• CID: 850632
• PubChem ID: 21669713
• Update Time: 2025-06-10

3-(1H-Pyrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Pyrazol-1-yl)aniline
• 3-(1H-pyrazol-1-yl)benzenamine
• 3-pyrazol-1-ylaniline
• 3-PYRAZOL-1-YL-PHENYLAMINE
• Benzenamine, 3-(1H-pyrazol-1-yl)-
• 3-pyrazolylphenylamine
• GDTZRPGWZFOSSY-UHFFFAOYSA
• CHEMBRDG-BB 4010598
• UKRORGSYN-BB BBV-5097117
• 3-(Pyrazol-1-yl)benzenamine
• 3-(1H-PYRAZOL-1-YL)PHENYLAMINE
• 3-(1H-pyrazol-1-yl)aniline(SALTDATA: CH3SO3H)
• 3-(1H-Pyrazol-1-yl)phenylamine, 1-(3-Aminophenyl)-1H-pyrazole
• 3-(1-Pyrazolyl)aniline
• 3-(pyrazol-1-yl)aniline
• GDTZRPGWZFOSSY-UHFFFAOYSA-
• 1-(3-Aminophenyl)-1H-pyrazole
• GDTZRPGWZFOSSY-UHFFFAOYSA-N
• 6183AD
• SY028685
• ST50532556
• BB 0219911
• EN300
• J-011796
• MFCD08059554
• Z384970574
• EN300-39779
• 184097-88-9
• DTXSID70616692
• InChI=1/C9H9N3/c10-8-3-1-4-9(7-8)12-6-2-5-11-12/h1-7H,10H2
• SCHEMBL521666
• AKOS000303225
• AC1657
• CS-0156890
• PS-5472

• MDL： MFCD08059554
• Inchi： 1S/C9H9N3/c10-8-3-1-4-9(7-8)12-6-2-5-11-12/h1-7H,10H2
• InChI Key： GDTZRPGWZFOSSY-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 159.08000
• Monoisotopic Mass: 159.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.2
• Boiling Point: 328.229°C at 760 mmHg
• Flash Point: 152.307°C
• Refractive Index: 1.641
• PSA: 43.84000
• LogP: 2.03570

3-(1H-Pyrazol-1-yl)aniline Security Information

• HazardClass：IRRITANT

Additional information on 3-(1H-Pyrazol-1-yl)aniline

Professional Introduction to 3-(1H-Pyrazol-1-yl)aniline (CAS No. 184097-88-9)

3-(1H-Pyrazol-1-yl)aniline, a compound with the chemical formula C₉H₈N₄, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both pyrazole and aniline moieties in its structure endows it with versatile reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

The CAS number 184097-88-9 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. The molecular structure of 3-(1H-pyrazol-1-yl)aniline consists of a pyrazole ring fused with an aniline group, which contributes to its distinct chemical behavior. This configuration allows for various functionalization strategies, enabling chemists to tailor its properties for specific applications.

In recent years, the interest in heterocyclic compounds like 3-(1H-pyrazol-1-yl)aniline has surged due to their role as key intermediates in the synthesis of biologically active molecules. The pyrazole moiety, known for its stability and ability to participate in hydrogen bonding, has been extensively studied for its pharmacological properties. Similarly, the aniline group is a common pharmacophore in many drugs, contributing to their binding affinity and efficacy.

Recent research has highlighted the potential of 3-(1H-pyrazol-1-yl)aniline as a lead compound in the development of antimicrobial agents. Studies have demonstrated its ability to interact with bacterial enzymes, disrupting essential metabolic pathways. This finding aligns with the growing need for novel antibiotics to combat rising antibiotic resistance. The compound's structure allows for modifications that can enhance its antimicrobial activity while minimizing toxicity.

Additionally, 3-(1H-pyrazol-1-yl)aniline has shown promise in the field of anticancer research. Its ability to inhibit key enzymes involved in cell proliferation has been explored in several preclinical studies. The pyrazole ring's interaction with DNA and proteins suggests that it could be a potent inhibitor of kinases and other enzymes critical for cancer cell survival. Further research is ongoing to optimize its therapeutic index and develop it into a viable drug candidate.

The synthesis of 3-(1H-pyrazol-1-yl)aniline involves multi-step organic reactions, typically starting from readily available precursors such as pyrazole and aniline derivatives. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques like palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound.

The pharmacokinetic properties of 3-(1H-pyrazol-1-yl)aniline are also subjects of interest. Its solubility, bioavailability, and metabolic pathways are being studied to understand how it behaves within the body. These insights are crucial for designing effective drug formulations and predicting potential side effects. Computational modeling has played a significant role in predicting these properties before experimental validation.

In conclusion, 3-(1H-pyrazol-1-yl)aniline represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing drugs targeting various diseases, including infections and cancer. As research continues to uncover new therapeutic potentials, this compound is poised to play a significant role in future medical advancements.